Cas no 2413899-35-9 (spiro3.4octane-2-sulfonyl chloride)

• Product Name: spiro3.4octane-2-sulfonyl chloride
• CAS No: 2413899-35-9
• MF: C₈H₁₃ClO₂S
• MW: 208.705620527267
• MDL: MFCD32662999
• CID: 5684107
• PubChem ID: 146049912
• Update Time: 2025-10-31

spiro3.4octane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-26572997
• Spiro[3.4]octane-2-sulfonyl chloride
• 2413899-35-9
• spiro3.4octane-2-sulfonyl chloride

• MDL： MFCD32662999
• Inchi： 1S/C8H13ClO2S/c9-12(10,11)7-5-8(6-7)3-1-2-4-8/h7H,1-6H2
• InChI Key： WSHIOHUVBYMEEB-UHFFFAOYSA-N
• SMILES： ClS(C1CC2(CCCC2)C1)(=O)=O

Computed Properties

• Exact Mass: 208.0324785g/mol
• Monoisotopic Mass: 208.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on spiro3.4octane-2-sulfonyl chloride

Professional Introduction to Spiro3.4octane-2-sulfonyl Chloride (CAS No: 2413899-35-9)

Spiro3.4octane-2-sulfonyl Chloride, with the chemical identifier CAS No 2413899-35-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that consists of two or more rings sharing a common atom. The presence of a sulfonyl chloride functional group at the 2-position of the spirocyclic octane backbone imparts distinct reactivity and makes it a valuable intermediate in synthetic chemistry.

The structural motif of spiro3.4octane-2-sulfonyl Chloride is particularly intriguing due to its rigid, three-dimensional conformation, which is stabilized by the spiro carbon bridge. This structural rigidity can influence the compound's biological activity by affecting its binding affinity to target proteins or enzymes. In recent years, spirocyclic compounds have been extensively studied for their potential applications in drug development, owing to their ability to mimic natural product scaffolds and exhibit enhanced metabolic stability.

One of the most compelling aspects of Spiro3.4octane-2-sulfonyl Chloride is its utility as a building block in the synthesis of more complex pharmacophores. The sulfonyl chloride group is highly reactive and can undergo nucleophilic substitution reactions to introduce various functional groups, thereby enabling the construction of diverse molecular architectures. This reactivity has made it a cornerstone in the development of novel therapeutic agents targeting a wide range of diseases.

Recent advancements in medicinal chemistry have highlighted the importance of Spiro3.4octane-2-sulfonyl Chloride in the design of small-molecule inhibitors. For instance, studies have demonstrated its role in generating potent inhibitors of kinases and other enzyme targets relevant to cancer therapy. The spirocyclic core provides a scaffold that can be fine-tuned to optimize binding interactions with biological macromolecules, while the sulfonyl chloride moiety allows for further derivatization to enhance pharmacological properties such as solubility and bioavailability.

The synthesis of Spiro3.4octane-2-sulfonyl Chloride involves multi-step organic transformations that require precise control over reaction conditions. The spirocyclic framework is typically constructed through cycloization reactions, such as intramolecular Friedel-Crafts alkylation or ring-closing metathesis, followed by functional group modifications to introduce the sulfonyl chloride group. These synthetic strategies leverage advanced catalytic systems and palladium-mediated cross-coupling reactions to achieve high yields and purity.

In addition to its pharmaceutical applications, Spiro3.4octane-2-sulfonyl Chloride has found utility in materials science and agrochemical research. Its unique structural features make it a promising candidate for developing novel polymers with tailored properties or as an intermediate in the synthesis of crop protection agents. The ability to modify its chemical structure allows researchers to explore diverse applications across multiple scientific disciplines.

The growing interest in Spiro3.4octane-2-sulfonyl Chloride is reflected in the increasing number of patents and scientific publications dedicated to its synthesis and applications. Researchers are continuously exploring new ways to harness its potential, from improving synthetic methodologies to discovering novel biological activities. As our understanding of molecular interactions deepens, compounds like Spiro3.4octane-2-sulfonyl Chloride are expected to play an increasingly pivotal role in shaping future therapeutic strategies.

Looking ahead, the future prospects for Spiro3.4octane-2-sulfonyl Chloride appear promising, with ongoing research focused on optimizing its synthetic routes and expanding its applications in drug discovery and beyond. Collaborative efforts between academia and industry are likely to drive innovation, leading to the development of next-generation compounds derived from this versatile scaffold. The continued exploration of its chemical space will undoubtedly yield valuable insights into molecular design and function.